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Compound of Interest

Compound Name: L-742001 hydrochloride

Cat. No.: B608430 Get Quote

Welcome to the technical support center for L-742001 hydrochloride. This guide is designed

to assist researchers, scientists, and drug development professionals in effectively using L-
742001 hydrochloride in their experiments. Below you will find frequently asked questions

(FAQs) and troubleshooting guides to address common issues.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of L-742001 hydrochloride?

L-742001 hydrochloride is an inhibitor of the influenza virus PA endonuclease. The PA

endonuclease is a subunit of the viral RNA polymerase and is essential for viral replication. It

functions by cleaving the 5' caps from host cell pre-mRNAs, a process known as "cap-

snatching". These capped fragments are then used as primers to synthesize viral mRNAs. L-
742001 hydrochloride inhibits this endonuclease activity, thereby preventing viral transcription

and replication.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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